Cas no 184037-69-2 (N-[4-Guanidino-1(S)-[4-(2-hydroxyethyl)piperidin-1-ylcarbonyl]butyl]-3,3-dimethyl-1,2,3,4-tetrahydroquinoline-8-sulfonamide)

N-[4-Guanidino-1(S)-[4-(2-hydroxyethyl)piperidin-1-ylcarbonyl]butyl]-3,3-dimethyl-1,2,3,4-tetrahydroquinoline-8-sulfonamide structure
184037-69-2 structure
Product name:N-[4-Guanidino-1(S)-[4-(2-hydroxyethyl)piperidin-1-ylcarbonyl]butyl]-3,3-dimethyl-1,2,3,4-tetrahydroquinoline-8-sulfonamide
CAS No:184037-69-2
MF:C24H40N6O4S
MW:508.67720413208
CID:1378100

N-[4-Guanidino-1(S)-[4-(2-hydroxyethyl)piperidin-1-ylcarbonyl]butyl]-3,3-dimethyl-1,2,3,4-tetrahydroquinoline-8-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-[4-Guanidino-1(S)-[4-(2-hydroxyethyl)piperidin-1-ylcarbonyl]butyl]-3,3-dimethyl-1,2,3,4-tetrahydroquinoline-8-sulfonamide
    • 4-Piperidineethanol, 1-[(2S)-5-[(aminoiminomethyl)amino]-1-oxo-2-[[(1,2,3,4-tetrahydro-3,3-dimethyl-8-quinolinyl)sulfonyl]amino]pentyl]-
    • Inchi: 1S/C24H40N6O4S/c1-24(2)15-18-5-3-7-20(21(18)28-16-24)35(33,34)29-19(6-4-11-27-23(25)26)22(32)30-12-8-17(9-13-30)10-14-31/h3,5,7,17,19,28-29,31H,4,6,8-16H2,1-2H3,(H4,25,26,27)/t19-/m0/s1
    • InChI Key: KKYOZZAUCIMAQW-IBGZPJMESA-N
    • SMILES: N1(C(=O)[C@@H](NS(C2C3=C(C=CC=2)CC(C)(C)CN3)(=O)=O)CCCNC(N)=N)CCC(CCO)CC1

Computed Properties

  • Exact Mass: 508.2835

Experimental Properties

  • Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 741.7±70.0 °C(Predicted)
  • PSA: 160.64
  • pka: 10.31±0.40(Predicted)

N-[4-Guanidino-1(S)-[4-(2-hydroxyethyl)piperidin-1-ylcarbonyl]butyl]-3,3-dimethyl-1,2,3,4-tetrahydroquinoline-8-sulfonamide Related Literature

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